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Compound of Interest

Compound Name: Cinanserin Hydrochloride

Cat. No.: B1669040

Audience: Researchers, scientists, and drug development professionals.

Introduction Cinanserin is a well-characterized serotonin antagonist targeting the 5-HT2A and
5-HT2C receptors.[1] While historically explored for various pharmacological activities,
including antiserotonin and antiphlogistic effects, recent research has highlighted its potent
antiviral properties, specifically as an inhibitor of the 3C-like proteinase (3CLpro) of
coronaviruses like SARS-CoV.[2][3][4] Alongside its antiviral capacity, Cinanserin has been
noted for its immunosuppressive activity, a property of significant interest for therapeutic
development in immunology and inflammatory diseases.[2] This document provides detailed
protocols and application notes for investigating the immunosuppressive effects of Cinanserin
in vitro, focusing on its impact on key immune cell functions.

Proposed Mechanism of Immunosuppressive Action Peripheral serotonin (5-hydroxytryptamine,
5-HT) is a potent modulator of the immune system, influencing the function of various immune
cells through a range of receptors.[5] Cinanserin, as a 5-HT2A/2C receptor antagonist, is
hypothesized to exert its immunosuppressive effects by blocking serotonin-mediated signaling
in immune cells such as T lymphocytes and dendritic cells. This blockade can interfere with
activation, proliferation, and the production of inflammatory mediators.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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